Cas no 1212833-54-9 ((S)-4-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride)

• Product Name: (S)-4-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride
• CAS No: 1212833-54-9
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• MDL: MFCD16295167
• CID: 1030269
• PubChem ID: 53484822
• Update Time: 2023-08-30

(S)-4-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride
• 4-[(S)-amino(cyclopropyl)methyl]benzonitrile,hydrochloride
• 4-[(S)-amino(cyclopropyl)methyl]benzonitrile;hydrochloride
• 4-((1s)aminocyclopropylmethyl)benzenecarbonitrile hydrochloride
• (S)-4-(Amino(cyclopropyl)methyl)benzonitrilehydrochloride
• 4-[(S)-AMINO(CYCLOPROPYL)METHYL]BENZONITRILE HYDROCHLORIDE
• 1212833-54-9
• AKOS015923239
• DTXSID50704243
• 4-[(S)-Amino(cyclopropyl)methyl]benzonitrile--hydrogen chloride (1/1)

• MDL： MFCD16295167
• Inchi： 1S/C11H12N2.ClH/c12-7-8-1-3-9(4-2-8)11(13)10-5-6-10;/h1-4,10-11H,5-6,13H2;1H/t11-;/m1./s1
• InChI Key： RNGUKAMWQJHGOT-RFVHGSKJSA-N
• SMILES： Cl.N[C@H](C1C=CC(C#N)=CC=1)C1CC1

Computed Properties

• Exact Mass: 208.0767261g/mol
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų